Cas no 877383-14-7 (3-Chloro-4-(methylthio)phenylboronic Acid)

• Product Name: 3-Chloro-4-(methylthio)phenylboronic Acid
• CAS No: 877383-14-7
• MF: C₇H₈BClO₂S
• MW: 202.466219902039
• MDL: MFCD22543649
• CID: 4277919
• PubChem ID: 68664108
• Update Time: 2025-05-26

3-Chloro-4-(methylthio)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-chloro-4-(methylthio)phenyl]-
• 3-Chloro-4-(methylthio)phenylboronic acid
• (3-Chloro-4-methylsulfanyl-phenyl)boronic acid
• Boronic acid, B-[3-chloro-4-(methylthio)phenyl]-
• (3-Chloro-4-(methylthio)phenyl)boronic acid
• CS-0189939
• XHRBBKXFCXFGTQ-UHFFFAOYSA-N
• (3-Chloro-4-methylsulfanylphenyl)boronic acid
• 3-CHLORO-4-(METHYLSULFANYL)PHENYLBORONIC ACID
• 877383-14-7
• [3-Chloro-4-(methylthio)phenyl]boronic acid
• AKOS027288954
• MFCD22543649
• CKB38314
• (3-Chloro-4-methylsulfanyl-phenyl)boronicacid
• SCHEMBL3492936
• D71571
• 3-Chloro-4-(methylthio)phenylboronic Acid

• MDL： MFCD22543649
• Inchi： 1S/C7H8BClO2S/c1-12-7-3-2-5(8(10)11)4-6(7)9/h2-4,10-11H,1H3
• InChI Key： XHRBBKXFCXFGTQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(B(O)O)C=CC=1SC

Computed Properties

• Exact Mass: 202.0026585g/mol
• Monoisotopic Mass: 202.0026585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-Chloro-4-(methylthio)phenylboronic Acid

Research Brief on 3-Chloro-4-(methylthio)phenylboronic Acid (CAS: 877383-14-7): Recent Advances and Applications

3-Chloro-4-(methylthio)phenylboronic Acid (CAS: 877383-14-7) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in organic synthesis, drug discovery, and materials science. This research brief aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthetic utility, biological relevance, and potential industrial applications.

Recent studies have demonstrated the critical role of 3-Chloro-4-(methylthio)phenylboronic Acid as a key intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in the synthesis of complex organic molecules. Its unique structural features, including the chloro and methylthio substituents, contribute to its reactivity and selectivity in forming carbon-carbon bonds. A 2023 study published in the Journal of Organic Chemistry elucidated the mechanistic insights into its participation in palladium-catalyzed coupling reactions, revealing enhanced yields under optimized conditions.

In the realm of medicinal chemistry, 3-Chloro-4-(methylthio)phenylboronic Acid has been explored as a building block for the development of novel therapeutics. Researchers have leveraged its boronic acid moiety to design protease inhibitors, particularly targeting serine proteases involved in inflammatory and oncogenic pathways. A recent preprint on bioRxiv highlighted its incorporation into a series of boronic acid-based inhibitors showing promising activity against SARS-CoV-2 main protease, suggesting potential applications in antiviral drug development.

Beyond its synthetic and therapeutic applications, this compound has also found utility in materials science. A 2024 study in ACS Applied Materials & Interfaces reported its use in the fabrication of boronic acid-functionalized polymers for glucose sensing. The electron-withdrawing chloro and methylthio groups were found to enhance the binding affinity of these polymers to diols, making them suitable for biomedical diagnostics.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 3-Chloro-4-(methylthio)phenylboronic Acid. Recent efforts have focused on developing greener synthetic routes, such as microwave-assisted reactions and flow chemistry, to improve yield and reduce environmental impact. Additionally, computational studies are underway to predict its reactivity and optimize its use in diverse chemical transformations.

In conclusion, 3-Chloro-4-(methylthio)phenylboronic Acid (CAS: 877383-14-7) continues to be a compound of significant interest across multiple disciplines. Its unique chemical properties and broad applicability underscore its importance in advancing research and innovation in chemical biology and beyond. Future studies are expected to further explore its potential in drug discovery, materials engineering, and sustainable chemistry.